Cas no 2419248-65-8 (4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate)

• Product Name: 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate
• CAS No: 2419248-65-8
• MF: C₁₅H₁₅BrO₄S
• MW: 371.246202707291
• CID: 5359377
• Update Time: 2025-08-05

4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyphenyl 4-bromo-2,5-dimethylbenzenesulfonate
• 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate

• Inchi： 1S/C15H15BrO4S/c1-10-9-15(11(2)8-14(10)16)21(17,18)20-13-6-4-12(19-3)5-7-13/h4-9H,1-3H3
• InChI Key： DFJSDWPDCRKVAU-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C(OC)C=C2)(=O)=O)=CC(C)=C(Br)C=C1C

Experimental Properties

• Density: 1.451±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.4±45.0 °C(Predicted)

Additional information on 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate

Introduction to 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate (CAS No. 2419248-65-8)

4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 2419248-65-8, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This sulfonate derivative exhibits a unique structural framework characterized by a brominated aromatic ring system, which makes it a promising candidate for various synthetic applications. The presence of both methoxy and sulfonate functional groups introduces additional reactivity, enabling its use in the development of novel pharmaceuticals, agrochemicals, and advanced materials.

The compound's molecular structure, featuring a 4-bromo-2,5-dimethylbenzene core substituted with a 4-methoxyphenyl group and a benzene-1-sulfonate moiety, contributes to its distinct chemical properties. The bromine atom at the para position relative to the methyl groups enhances electrophilic aromatic substitution reactions, while the methoxy group serves as an electron-donating substituent, influencing the overall reactivity and electronic distribution across the aromatic system. The sulfonate group, on the other hand, provides solubility in polar solvents and potential interactions with biological targets.

In recent years, sulfonate derivatives have been extensively studied for their applications in drug design due to their ability to improve bioavailability and binding affinity. The 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate structure represents an intriguing scaffold for medicinal chemists seeking to develop small-molecule inhibitors or modulators. Its synthesis involves multi-step organic transformations, including bromination, methylation, and sulfonation reactions, which must be carefully optimized to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential utility in the synthesis of complex molecules. Researchers have leveraged its reactive sites to construct more intricate structures by employing cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The bromo substituent at the 4-position is particularly valuable for these transformations, allowing for facile introduction of aryl or heteroaryl groups. This flexibility has been exploited in the development of novel heterocyclic compounds with pharmaceutical relevance.

The sulfonate group in 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate also plays a crucial role in modulating the compound's interactions with biological targets. Sulfonamides are well-known for their ability to act as pharmacophores in drugs targeting enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase. By incorporating this moiety into a structurally diverse scaffold like 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate, researchers can explore new binding modes and potentially discover compounds with improved therapeutic profiles.

Recent advances in computational chemistry have further enhanced the understanding of this compound's properties. Molecular modeling studies indicate that the sulfonate group can engage in hydrogen bonding interactions with polar residues in protein binding pockets, whereas the aromatic rings can stack effectively within hydrophobic environments. These insights have guided the design of derivatives with enhanced binding affinities and selectivity.

The synthesis of 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate typically involves a series of well-established organic reactions. A common approach begins with the bromination of 2,5-dimethylaniline using bromine or N-bromosuccinimide (NBS) under controlled conditions. Subsequent methylation at the para position is achieved using dimethyl sulfate or methyl iodide in the presence of a base such as potassium carbonate. Finally, sulfonation is carried out using chlorosulfonic acid or sulfur trioxide-pyridine complex to yield the desired sulfonate derivative.

The purity and yield of each step are critical factors that influence the overall success of the synthesis. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and monitor reaction progress. Any impurities introduced during synthesis must be minimized to ensure that downstream applications are not compromised.

The applications of 4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate extend beyond pharmaceuticals into other areas such as materials science. For instance, its ability to participate in metal coordination has been explored in the development of metal-organic frameworks (MOFs) and luminescent materials. The sulfonate group acts as a coordinating ligand for transition metals like copper(II) or zinc(II), facilitating the assembly of supramolecular structures with tailored properties.

In conclusion,4-methoxyphenyl 4-bromo-2,5-dimethylbenzene-1-sulfonate (CAS No. 2419248-65-8) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics targeting various diseases. Furthermore, its utility in material science underscores its importance as a building block for advanced functional materials. As research continues to uncover new synthetic strategies and applications,this compound is poised to remain at forefront of chemical innovation.